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Compound of Interest

Compound Name: AP-18

Cat. No.: B2477005 Get Quote

Technical Support Center: AP-18
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on refining the dosage of AP-18 for specific animal

models. The information is presented in a question-and-answer format to directly address

potential issues encountered during experimentation.

Disclaimer: AP-18 is a selective TRPA1 inhibitor.[1] The dosage recommendations and

protocols provided herein are generalized for preclinical research and should be adapted

based on specific experimental designs, institutional guidelines, and observed in vivo

responses.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for AP-18?

A1: AP-18 is a potent and selective antagonist of the Transient Receptor Potential Ankryin 1

(TRPA1) ion channel.[1] TRPA1 is a non-selective cation channel primarily expressed on

sensory neurons and is involved in the detection of noxious stimuli, leading to pain, itch, and

neurogenic inflammation.[2] By blocking TRPA1, AP-18 can mitigate these responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b2477005?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ap-18.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4359712/
https://www.benchchem.com/product/b2477005#refining-ap-18-dosage-for-specific-animal-models
https://www.benchchem.com/product/b2477005#refining-ap-18-dosage-for-specific-animal-models
https://www.benchchem.com/product/b2477005#refining-ap-18-dosage-for-specific-animal-models
https://www.benchchem.com/product/b2477005#refining-ap-18-dosage-for-specific-animal-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2477005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

